Cas no 17819-91-9 (4-(Benzyloxy)-2-methylbenzoic acid)

• Product Name: 4-(Benzyloxy)-2-methylbenzoic acid
• CAS No: 17819-91-9
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD00598375
• CID: 98151
• PubChem ID: 21194391
• Update Time: 2025-05-25

4-(Benzyloxy)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-2-methylbenzoic acid
• 2-methyl-4-phenylmethoxybenzoic acid
• 4-Benzyloxy-2-methylbenzoic acid
• Benzoicacid, 2-methyl-4-(phenylmethoxy)-
• 4-Carboxy-14C-3-methylphenyl benzyl ether
• Benzoic-carboxy-14Cacid, 2-methyl-4-(phenylmethoxy)- (9CI)
• o-Toluic-carboxy-14C acid,4-(benzyloxy)- (8CI)
• SCHEMBL1022035
• FT-0728508
• 4-(Benzyloxy)-2-methylbenzoicacid
• P10134
• A881418
• AS-50408
• Benzoicacid,2-methyl-4-(phenylmethoxy)-
• CS-0051177
• 4-benzyloxy-2-methyl-benzoic acid
• MFCD00598375
• SB23004
• DTXSID60611292
• GAKFWANCNDKESO-UHFFFAOYSA-N
• SY097055
• Benzoic acid, 2-methyl-4-(phenylmethoxy)-
• 17819-91-9
• AKOS015909938
• DA-22330

• MDL： MFCD00598375
• Inchi： 1S/C15H14O3/c1-11-9-13(7-8-14(11)15(16)17)18-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,16,17)
• InChI Key： GAKFWANCNDKESO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(C(=O)O)=C(C)C=1

Computed Properties

• Exact Mass: 242.094294304g/mol
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(Benzyloxy)-2-methylbenzoic acid

4-(Benzyloxy)-2-methylbenzoic Acid: A Comprehensive Overview

4-(Benzyloxy)-2-methylbenzoic acid, identified by the CAS number 17819-91-9, is a significant organic compound with a diverse range of applications in various scientific and industrial fields. This compound, characterized by its unique chemical structure, has garnered attention due to its potential in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing drug delivery systems and its contribution to the development of novel bioactive compounds.

The molecular structure of 4-(Benzyloxy)-2-methylbenzoic acid consists of a benzoic acid moiety with a benzyloxy group at the para position and a methyl group at the ortho position. This configuration imparts distinctive chemical properties, making it a versatile building block in organic synthesis. The compound's ability to form stable esters and amides has been exploited in the creation of bioactive molecules, as evidenced by recent research published in leading chemistry journals.

In terms of synthesis, 4-(Benzyloxy)-2-methylbenzoic acid can be derived through various routes, including Friedel-Crafts acylation and nucleophilic aromatic substitution. These methods have been optimized in recent studies to improve yield and purity, ensuring its applicability in large-scale production. The compound's stability under various reaction conditions further enhances its utility in both academic and industrial settings.

The application of 4-(Benzyloxy)-2-methylbenzoic acid extends beyond traditional chemistry. In pharmacology, it serves as a key intermediate in the synthesis of bioactive agents targeting various diseases, including cancer and neurodegenerative disorders. Its role in modulating enzyme activity has been explored extensively, with promising results reported in preclinical studies.

In the realm of materials science, 4-(Benzyloxy)-2-methylbenzoic acid has been utilized as a precursor for advanced polymers and coatings. Its ability to form robust polymer networks has led to innovations in high-performance materials for aerospace and electronics industries.

Recent advancements in green chemistry have also spotlighted the eco-friendly synthesis and application of 4-(Benzyloxy)-2-methylbenzoic acid. Researchers have developed sustainable methods for its production, reducing environmental impact while maintaining high efficiency.

In conclusion, 4-(Benzyloxy)-2-methylbenzoic acid, with its unique chemical properties and versatile applications, continues to be a focal point in scientific research. Its contributions to drug development, materials science, and sustainable chemistry underscore its importance as a valuable compound in modern science.